7-(3,4-dimethoxyphenyl)-1,3-dimethyl-5-((2-(4-methylpiperidin-1-yl)-2-oxoethyl)thio)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 7-(3,4-dimethoxyphenyl)-1,3-dimethyl-5-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanylpyrimido[4,5-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C24H29N5O5S/c1-14-8-10-29(11-9-14)18(30)13-35-22-19-21(27(2)24(32)28(3)23(19)31)25-20(26-22)15-6-7-16(33-4)17(12-15)34-5/h6-7,12,14H,8-11,13H2,1-5H3
• InChI Key: AVYMITMUVJPOPL-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)CSC2=NC(=NC3=C2C(=O)N(C(=O)N3C)C)C4=CC(=C(C=C4)OC)OC
• Molecular Formula: C24H29N5O5S
• Molecular Weight: 499.6 g/mol

Description

7-(3,4-dimethoxyphenyl)-1,3-dimethyl-5-((2-(4-methylpiperidin-1-yl)-2-oxoethyl)thio)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C24H29N5O5S and its molecular weight is 499.59. The purity is usually 95%.
BenchChem offers high-quality 7-(3,4-dimethoxyphenyl)-1,3-dimethyl-5-((2-(4-methylpiperidin-1-yl)-2-oxoethyl)thio)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-(3,4-dimethoxyphenyl)-1,3-dimethyl-5-((2-(4-methylpiperidin-1-yl)-2-oxoethyl)thio)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

One study highlights the regioselective amination of condensed pyrimidines, demonstrating the chemical reactivity of similar pyrimido[4,5-d]pyrimidine compounds. The process involves reactions with alkylamides in liquid ammonia, indicating the compound's potential for derivatization and functionalization in synthetic chemistry (A. Gulevskaya et al., 1994).

Potential Applications in Material Science

Another area of application is in the development of novel materials, such as the design, synthesis, and evaluation of pyrimidine-phthalimide derivatives for photophysical properties and pH-sensing applications. The study demonstrates how derivatives of pyrimidines can be utilized in creating advanced materials with specific sensing capabilities, showcasing the broad applicability of such compounds in material science (Han Yan et al., 2017).

Catalytic Applications and Synthesis Methods

Research has also focused on the efficient synthesis of pyridine-pyrimidines and their bis-derivatives using novel catalytic methods. This indicates the role of pyrimidine derivatives in facilitating the synthesis of complex molecules, potentially useful in various chemical manufacturing processes (Fahime Rahmani et al., 2018).

Anticancer and Antibacterial Activities

Although excluding specific details about drug use and side effects, it's notable that pyrimidine derivatives have been investigated for their biological activities. A study synthesizing pyrano[2,3-d]pyrimidinone carbonitrile derivatives tested them for antibacterial and anticancer activities, suggesting the potential therapeutic applications of these compounds (O. S. Aremu et al., 2017).